Cas no 1806327-32-1 (1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene)

• Product Name: 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene
• CAS No: 1806327-32-1
• MF: C₇HBr₂F₅O
• MW: 355.882258176804
• CID: 4707401
• Update Time: 2025-05-22

1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene

• Inchi： 1S/C7HBr2F5O/c8-2-1-3(15-7(12,13)14)6(11)4(9)5(2)10/h1H
• InChI Key： SZZOMWCIDJXDEY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)OC(F)(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene

Comprehensive Overview of 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1806327-32-1)

1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1806327-32-1) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. Its unique molecular structure, featuring bromine, fluorine, and trifluoromethoxy substituents, makes it a valuable intermediate for the development of advanced materials, pharmaceuticals, and agrochemicals. The compound's CAS number 1806327-32-1 is often searched by researchers and industry professionals seeking high-purity reagents for innovative applications.

In recent years, the demand for halogenated benzene derivatives like 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene has surged due to their role in designing fluorinated polymers and electronic materials. These materials are critical for next-generation technologies such as flexible displays, OLEDs, and high-performance coatings. The compound's trifluoromethoxy group enhances its thermal stability and chemical resistance, making it a preferred choice for applications requiring durability under extreme conditions.

One of the most frequently asked questions about CAS No. 1806327-32-1 revolves around its synthesis and purification methods. The compound is typically synthesized through electrophilic aromatic substitution reactions, followed by careful purification to ensure high yields and minimal impurities. Researchers often inquire about its solubility in common organic solvents, which includes dichloromethane, tetrahydrofuran, and dimethyl sulfoxide, facilitating its use in various reaction conditions.

The environmental impact of halogenated compounds is another hot topic among users searching for 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene. While the compound itself is not classified as hazardous under current regulations, its handling and disposal must adhere to stringent guidelines to minimize ecological risks. Innovations in green chemistry are driving the development of safer alternatives, but for now, this compound remains indispensable in specific high-value applications.

From a commercial perspective, CAS 1806327-32-1 is often sourced from specialized chemical suppliers who provide detailed technical data sheets and analytical certificates. Pricing and availability can fluctuate based on demand, particularly from the pharmaceutical and electronics industries. Users frequently search for bulk suppliers or custom synthesis services to meet their project requirements.

In summary, 1,3-Dibromo-2,4-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1806327-32-1) is a versatile and technologically relevant compound with broad applications. Its unique halogenated structure and functional groups make it a cornerstone in modern chemical research, aligning with trends in sustainable materials and high-tech innovation. As industries continue to evolve, this compound is poised to play a pivotal role in shaping future advancements.